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Compound of Interest

Compound Name: Dihydrosinapyl alcohol

Cat. No.: B191096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This application note provides a detailed protocol for the chemical synthesis of dihydrosinapyl
alcohol, a valuable building block in drug discovery and development, starting from

commercially available sinapic acid. The synthesis involves a two-step process: the initial

esterification of sinapic acid to methyl sinapate, followed by the reduction of the ester and the

conjugated alkene to yield dihydrosinapyl alcohol. This method offers a reliable and

reproducible route to obtaining dihydrosinapyl alcohol for further chemical derivatization and

biological evaluation.

Introduction
Dihydrosinapyl alcohol (4-(3-hydroxypropyl)-2,6-dimethoxyphenol) is a phenylpropanoid

derivative that serves as a versatile synthon in the synthesis of various biologically active

compounds. Its structural relationship to sinapyl alcohol, a key monomer in lignin biosynthesis,

makes it an interesting target for medicinal chemistry and materials science. This protocol

details a straightforward chemical synthesis from sinapic acid, a readily available starting

material.
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Sinapic Acid Methyl Sinapate

   Esterification
   (MeOH, H₂SO₄)

Dihydrosinapyl Alcohol

   Reduction
   (LiAlH₄, THF)

Starting Material

Step 1: Esterification

Step 2: Reduction

Final Product

Sinapic Acid

React with MeOH
and catalytic H₂SO₄

Workup:
- Remove MeOH

- EtOAc extraction
- NaHCO₃ wash

- Brine wash
- Dry and concentrate

Purification:
Column Chromatography

Intermediate:
Methyl Sinapate

React with LiAlH₄

in anhydrous THF

Workup:
- Quench with Na₂SO₄·10H₂O

- Filter
- Concentrate

Purification:
Column Chromatography

Dihydrosinapyl Alcohol
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alcohol-from-sinapic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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